Cas no 2228947-92-8 (5-(4-aminobut-1-en-2-yl)-2-methylphenol)

• Product Name: 5-(4-aminobut-1-en-2-yl)-2-methylphenol
• CAS No: 2228947-92-8
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5931778
• PubChem ID: 165660829
• Update Time: 2025-10-29

5-(4-aminobut-1-en-2-yl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(4-aminobut-1-en-2-yl)-2-methylphenol
• 2228947-92-8
• EN300-1797593

• Inchi： 1S/C11H15NO/c1-8(5-6-12)10-4-3-9(2)11(13)7-10/h3-4,7,13H,1,5-6,12H2,2H3
• InChI Key： SBCCTCHQNARWGF-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=CC(=C1)C(=C)CCN

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 5-(4-aminobut-1-en-2-yl)-2-methylphenol

Introduction to 5-(4-aminobut-1-en-2-yl)-2-methylphenol (CAS No: 2228947-92-8)

5-(4-aminobut-1-en-2-yl)-2-methylphenol, identified by the Chemical Abstracts Service Number (CAS No) 2228947-92-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif that combines an aromatic ring with an alkenylamine side chain, presents a versatile platform for the development of novel therapeutic agents. The presence of both methyl and amino functional groups on the aromatic backbone enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 5-(4-aminobut-1-en-2-yl)-2-methylphenol consists of a phenolic ring substituted at the 2-position with a methyl group and at the 4-position with a butenylamine side chain. This configuration imparts distinct chemical properties that are conducive to further functionalization, enabling its application in the synthesis of complex molecules. The compound’s ability to participate in various organic transformations, such as nucleophilic aromatic substitution and cross-coupling reactions, makes it a promising candidate for drug discovery efforts.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural features. The alkenylamine moiety, in particular, has been associated with enhanced binding affinity to biological targets, while the phenolic group offers opportunities for further derivatization to introduce additional pharmacophores. This dual functionality has positioned 5-(4-aminobut-1-en-2-yl)-2-methylphenol as a key intermediate in the synthesis of potential drug candidates targeting various diseases.

One of the most compelling aspects of this compound is its utility in the development of small-molecule inhibitors. The combination of an aromatic core and an alkenylamine side chain allows for precise tuning of physicochemical properties such as solubility, permeability, and metabolic stability—critical factors for drug efficacy and safety. Recent studies have demonstrated its applicability in designing molecules that interact with enzymes and receptors involved in metabolic disorders, cancer, and inflammatory diseases.

The synthesis of 5-(4-aminobut-1-en-2-yl)-2-methylphenol involves multi-step organic reactions that highlight the compound’s synthetic versatility. Key steps typically include the introduction of the butenylamine group via nucleophilic addition or reductive amination, followed by functionalization at the 2-position with a methyl group through Friedel-Crafts alkylation or other suitable methods. These synthetic pathways underscore the compound’s role as a building block in medicinal chemistry.

Advances in computational chemistry have further enhanced the understanding of how 5-(4-aminobut-1-en-2-yl)-2-methylphenol behaves in biological systems. Molecular modeling studies have revealed insights into its binding interactions with potential targets, providing valuable guidance for structure optimization. These computational approaches are complemented by experimental validations, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which confirm the structural integrity and conformational preferences of the compound.

The pharmaceutical industry has been particularly interested in leveraging compounds like 5-(4-aminobut-1-en-2-yl)-2-methylphenol to develop next-generation therapeutics. Its unique structural features make it amenable to modifications that can improve drug-like properties such as oral bioavailability and target specificity. For instance, derivatization strategies have been explored to enhance binding affinity through hydrogen bonding or hydrophobic interactions, which are critical for therapeutic efficacy.

Recent research has also highlighted the potential of this compound in addressing emerging therapeutic challenges. For example, studies have investigated its role in modulating pathways associated with neurodegenerative diseases, where its ability to cross the blood-brain barrier is particularly advantageous. Additionally, its application in developing antiviral agents has been explored due to its capacity to interfere with viral replication mechanisms.

The environmental impact and sustainability considerations are increasingly important in modern drug development. The synthetic routes used to produce 5-(4-aminobut-1-en-2-yl)-2-methylphenol have been optimized to minimize waste and reduce energy consumption, aligning with green chemistry principles. These efforts ensure that the production process is not only efficient but also environmentally responsible.

In conclusion,5-(4-aminobut-1-en-2-ylyl)-2-methylphenol (CAS No: 2228947-92) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it a valuable tool for drug discovery efforts targeting a wide range of diseases. As research continues to uncover new applications for this compound,5-(4-amino-but--1-en--2--ylyl)--_methylphenol_ _will undoubtedly play an important role_ _in shaping_ _the future_ _of_ _medicinal_ _chemistry._